Cas no 2320888-71-7 (5-{(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylsulfamoyl}-2-methoxybenzamide)

• Product Name: 5-{(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylsulfamoyl}-2-methoxybenzamide
• CAS No: 2320888-71-7
• MF: C₁₇H₂₀N₂O₆S
• MW: 380.415503501892
• CID: 5340347
• Update Time: 2025-06-03

5-{(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylsulfamoyl}-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-(N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)sulfamoyl)-2-methoxybenzamide
• 5-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methylsulfamoyl]-2-methoxybenzamide
• 5-{(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylsulfamoyl}-2-methoxybenzamide

• Inchi： 1S/C17H20N2O6S/c1-24-14-5-4-11(9-12(14)16(18)20)26(22,23)19-10-17(21)7-2-3-15-13(17)6-8-25-15/h4-6,8-9,19,21H,2-3,7,10H2,1H3,(H2,18,20)
• InChI Key： KJKKEGSZPHFIHZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(N)=O)C=1)OC)(NCC1(C2C=COC=2CCC1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 621
• XLogP3: 0.3
• Topological Polar Surface Area: 140

Additional information on 5-{(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylsulfamoyl}-2-methoxybenzamide

Introduction to 5-{(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylsulfamoyl}-2-methoxybenzamide and CAS No 2320888-71-7

5-{(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylsulfamoyl}-2-methoxybenzamide is a compound of significant interest in the field of pharmaceutical chemistry. This compound, identified by the CAS number 2320888-71-7, has garnered attention due to its unique structural properties and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups that contribute to its biological activity, making it a subject of extensive research and development.

The core of this compound's structure is derived from a benzofuran moiety, which is a fused aromatic ring system consisting of a benzene ring and a furan ring. The presence of the 4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl group in the molecular formula indicates a highly substituted benzofuran ring, which is known to exhibit various biological activities. This particular substitution pattern enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in benzofuran derivatives due to their diverse pharmacological properties. These derivatives have been explored for their potential applications in treating a wide range of diseases, including cancer, inflammation, and neurological disorders. The sulfamoyl group in the molecular structure of 5-{(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylsulfamoyl}-2-methoxybenzamide adds another layer of functionality, which can influence its interactions with biological receptors and enzymes.

The methoxy group present in the compound also plays a crucial role in determining its biological activity. Methoxy groups are often involved in hydrogen bonding interactions and can influence the solubility and metabolic stability of the compound. These factors are critical in drug design, as they can affect how the compound is absorbed, distributed, metabolized, and excreted by the body.

Recent studies have highlighted the importance of benzofuran derivatives in developing novel therapeutic agents. For instance, researchers have demonstrated that certain benzofuran derivatives exhibit inhibitory effects on specific enzymes involved in cancer cell proliferation. The structural features of 5-{(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylsulfamoyl}-2-methoxybenzamide suggest that it may share similar properties with these compounds.

The sulfamoyl group in particular has been extensively studied for its pharmacological effects. Sulfamoyl compounds are known to interact with various biological targets, including enzymes and receptors involved in inflammation and cell signaling. The presence of this group in 5-{(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylsulfamoyl}-2-methoxybenzamide may contribute to its potential therapeutic applications by modulating these biological pathways.

In addition to its structural features, the compound's biological activity is also influenced by its solubility and chemical stability. These properties are critical factors in drug development, as they determine how well the compound can be formulated into a drug product and how long it remains active within the body. Researchers are continuously exploring methods to optimize these properties while maintaining or enhancing the biological activity of the compound.

The synthesis of 5-{(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylsulfamoyl}-2-methoxybenzamide presents unique challenges due to its complex structure. However， advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. These advancements have opened up new possibilities for exploring its pharmacological potential.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Recent research has shown that certain benzofuran derivatives can cross the blood-brain barrier and exert therapeutic effects on brain disorders. The structural features of 5-{(4-hydroxy-4，5，6，7-tetrahydro-l-benzofuran-l，3-diyi)methylsulfonamido}-2-methoxybenzamide make it a promising candidate for further investigation in this area.

The development of new drugs is a complex process that involves extensive research and testing. However， compounds like 5-{(4-hydroxy-l，3-diyi)-tetrabydro-l-benzofuran-l，3-diylmethylsulfonamido}-2-methoxybenzamide offer hope for discovering new treatments for various diseases. By understanding their structure-function relationships， researchers can design more effective drugs that target specific disease mechanisms.

In conclusion， 5-{(4-hydroxy-l，3-diyi)-tetrabydro-l-benzofuran-l，3-diylmethylsulfonamido}-2-methoxybenzamide is a fascinating compound with significant potential in pharmaceutical applications。 Its unique structural features and biological activity make it an attractive candidate for further research。 As our understanding of drug design continues to evolve， compounds like this will play an increasingly important role in developing new therapies for human diseases.